Cas no 1207047-16-2 (2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide)

• Product Name: 2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide
• CAS No: 1207047-16-2
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 5914781
• PubChem ID: 45502859
• Update Time: 2025-06-13

2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide
• N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)isobutyramide
• F5644-0001
• 2-methyl-N-{4-[(6-methylpyridazin-3-yl)oxy]phenyl}propanamide
• 1207047-16-2
• VU0649522-1
• SR-01000924127-1
• SR-01000924127
• AKOS024516305
• 2-methyl-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]propanamide

• Inchi： 1S/C15H17N3O2/c1-10(2)15(19)16-12-5-7-13(8-6-12)20-14-9-4-11(3)17-18-14/h4-10H,1-3H3,(H,16,19)
• InChI Key： POSSXTDELVLWOY-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1C=CC(=CC=1)NC(C(C)C)=O

Computed Properties

• Exact Mass: 271.132076794g/mol
• Monoisotopic Mass: 271.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide

Introduction to 2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide (CAS No. 1207047-16-2)

2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide, a compound with the chemical identifier CAS No. 1207047-16-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule, characterized by its intricate arrangement of functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide incorporates several key elements that contribute to its unique properties. The presence of a methyl group at the 2-position and a propamide moiety at the N-position enhances its chemical reactivity and biological activity. Additionally, the incorporation of a 6-methylpyridazin-3-yl group and a 4-oxyphenyl group introduces specific interactions that can be exploited for therapeutic purposes.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of new drugs. The pyridazine ring, a key component of this compound, is known for its ability to modulate various biological pathways. Studies have demonstrated that pyridazine derivatives can exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of this ring with a methyl group further enhances its potential as a pharmacophore.

The phenyl ring in 2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide is another critical feature that contributes to its biological activity. The presence of an oxygen atom at the 4-position creates an ether linkage, which can influence the compound's solubility and bioavailability. This structural feature is particularly important in drug design, as it can affect how the molecule interacts with biological targets.

In vitro studies have begun to uncover the potential therapeutic applications of this compound. Initial experiments suggest that it may possess significant anti-inflammatory properties, making it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of this molecule to interact with specific inflammatory pathways has been observed in cell-based assays, where it demonstrated notable efficacy in reducing pro-inflammatory cytokine production.

The compound's potential as an anticancer agent is also an area of active investigation. Research has shown that molecules with similar structural features can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. The precise mechanism by which 2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide exerts its effects is still under exploration, but preliminary findings are encouraging.

Another intriguing aspect of this compound is its interaction with enzymes and receptors relevant to neurological disorders. The pyridazine and phenyl groups are known to bind to certain neurotransmitter receptors, suggesting that this molecule may have applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand its potential in this context.

The synthesis of 2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic reactions have been employed to construct the desired molecular framework efficiently.

The pharmacokinetic properties of this compound are also being evaluated to determine its suitability for clinical use. Studies are focused on understanding how it is metabolized and eliminated from the body, as well as its distribution within different tissues. These insights are crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 2-methyl-N-{4-(6-methylpyridazin-3-yl)oxyphenyl}propanamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential as a novel therapeutic agent.